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Compound of Interest

Compound Name: Pentaethylene glycol

Cat. No.: B1679283 Get Quote

An In-depth Technical Guide to Pentaethylene Glycol for Researchers and Drug Development

Professionals

Pentaethylene glycol is a member of the polyethylene glycol (PEG) family, a class of

polymers widely utilized in scientific research and the pharmaceutical industry.[1][2] Its distinct

properties, including high water solubility and biocompatibility, make it a valuable component in

various applications.[3][4] This guide provides a comprehensive overview of pentaethylene
glycol's molecular characteristics, applications, and relevant experimental methodologies.

Core Properties: Molecular Formula and Weight
Pentaethylene glycol is a polyether consisting of five ethylene glycol units.[2] Its fundamental

properties are summarized below:

Molecular Formula: C₁₀H₂₂O₆

Molecular Weight: 238.28 g/mol

Synonyms: 3,6,9,12-Tetraoxatetradecane-1,14-diol, Pentaglycol

Physicochemical Data
A summary of the key quantitative properties of pentaethylene glycol is presented in the table

below for easy reference.
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Property Value

Molecular Formula C₁₀H₂₂O₆

Molecular Weight 238.28 g/mol

CAS Number 4792-15-8

Appearance Clear, colorless to yellow liquid

Melting Point -8.6 °C

Boiling Point 184 °C at 2 mmHg

Density 1.126 g/mL at 25 °C

Refractive Index n20/D 1.462

Flash Point >110 °C (>230 °F)

Water Solubility Miscible

pKa 14.06 ± 0.10 (Predicted)

Applications in Drug Development and Research
Pentaethylene glycol's utility in the biomedical field is extensive, primarily due to the

properties conferred by its polyethylene glycol chain.

Solubility Enhancement: The hydrophilic nature of the PEG chain significantly increases the

aqueous solubility of conjugated molecules, which is particularly advantageous for the

formulation of poorly soluble drugs.

PEGylation: As a discrete PEG linker, pentaethylene glycol is used in PEGylation, the

process of covalently attaching PEG chains to therapeutic proteins or peptides. This

modification can enhance the drug's plasma half-life, improve stability, and reduce

immunogenicity.

PROTAC Linker: Pentaethylene glycol serves as a flexible linker in the synthesis of

Proteolysis Targeting Chimeras (PROTACs). PROTACs are bifunctional molecules that
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recruit a target protein to an E3 ubiquitin ligase, leading to the target's degradation. The

linker's length and composition are critical for the proper orientation of the two ligands.

Synthetic Intermediate: It is a versatile starting material for the synthesis of more complex

molecules, such as crown ethers and other polyethers.

Bioconjugation: This compound is employed in bioconjugation processes, contributing to the

development of targeted drug delivery systems and diagnostic tools.

Experimental Protocols
Detailed methodologies for experiments involving pentaethylene glycol are crucial for

reproducible research. Below are examples of its application in chemical synthesis.

Synthesis of 15-Crown-5
Pentaethylene glycol is a direct precursor for the synthesis of 15-crown-5, a common crown

ether. The following protocol is based on a described method:

Reaction Setup: Dissolve pentaethylene glycol (0.02 mol) and p-toluenesulfonyl chloride

(0.02 mol) in 30 mL of monoglyme.

Addition: Slowly add the solution dropwise over 2 hours to a stirred suspension of powdered

sodium hydroxide (0.15 mol) in 30 mL of monoglyme at room temperature.

Reaction Completion: Continue stirring for an additional hour after the addition is complete.

Workup: Filter the reaction mixture and wash the precipitate with dichloromethane.

Isolation: Combine the filtrate and washings, and remove the solvent under reduced

pressure to yield the 15-crown-5 complex.

Purification: The free 15-crown-5 can be obtained from the complex by thermolysis using a

Kugelrohr distillation apparatus.

General Workflow for Solid-Phase Synthesis of
Oligo(ethylene glycol) Derivatives

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1679283?utm_src=pdf-body
https://www.benchchem.com/product/b1679283?utm_src=pdf-body
https://www.benchchem.com/product/b1679283?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A stepwise, solid-phase synthesis approach allows for the creation of monodisperse PEG

derivatives with precise lengths. The general workflow is as follows:

Resin Loading: The synthesis begins by attaching a starting oligoethylene glycol unit to a

solid support, such as a Wang resin.

Deprotonation: The terminal hydroxyl group of the resin-bound PEG is deprotonated using a

suitable base.

Coupling: The deprotonated species is then reacted with a monomer unit, such as a

tosylated and protected oligoethylene glycol, to extend the chain via Williamson ether

synthesis.

Deprotection: The protecting group (e.g., dimethoxytrityl) on the newly added monomer is

removed to allow for the next coupling cycle.

Iteration: Steps 2-4 are repeated until the desired chain length is achieved.

Cleavage: The final PEG derivative is cleaved from the solid support using an acid, such as

trifluoroacetic acid.

Visualizations of Workflows and Mechanisms
Diagrams illustrating the roles and synthesis of pentaethylene glycol-containing structures are

provided below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1679283?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PEGylation Process

Resulting Properties

Therapeutic
Protein/Peptide

PEGylated Drug
Covalent

Conjugation

Activated
Pentaethylene Glycol

(or derivative)

Increased
Solubility

Reduced
Immunogenicity

Longer
Circulation Half-Life

Click to download full resolution via product page

Workflow of PEGylation using a PEG derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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